4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl isobutyrate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-methylpropanoate
• InChI: InChI=1S/C17H15N3O5S3/c1-9(2)15(23)25-12-7-24-10(6-11(12)21)8-27-17-20-19-16(28-17)18-14(22)13-4-3-5-26-13/h3-7,9H,8H2,1-2H3,(H,18,19,22)
• InChI Key: DVMPMJNZGQAVGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC1=COC(=CC1=O)CSC2=NN=C(S2)NC(=O)C3=CC=CS3
• Molecular Formula: C17H15N3O5S3
• Molecular Weight: 437.5 g/mol

Description

The compound appears to contain several functional groups and rings, including a thiophene ring, a pyran ring, and a thiadiazole ring. These structures are often found in various organic compounds, including pharmaceuticals and dyes.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene and thiadiazole rings, the introduction of the carboxamido groups, and the formation of the pyran ring with the isobutyrate group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the carboxamido groups could potentially participate in acid-base reactions, while the thiophene and thiadiazole rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Structure

The compound’s chemical structure consists of a pyran ring with a thiophene-2-carboxamido group attached to it. The isobutyrate moiety is also present. The 1,3,4-thiadiazole ring contributes to its unique properties. .

Conclusion

“4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl isobutyrate” holds promise across various fields, from drug discovery to material science. . If you’d like more detailed information on any specific aspect, feel free to ask!